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Compound of Interest

Compound Name: 3-Amino-5-fluoropyridin-2-ol

CAS No.: 1261923-85-6

Cat. No.: B566854

Get Quote

A comprehensive overview of the synthesis, properties, and experimental protocols for key

aminofluoropyridine compounds relevant to researchers, scientists, and drug development

professionals.

Introduction

This technical guide addresses the chemical compound 3-Amino-5-fluoropyridin-2-ol.
Extensive searches for this specific molecule did not yield a registered CAS number or any

detailed experimental data. This suggests that 3-Amino-5-fluoropyridin-2-ol is not a readily

available or well-documented compound.

However, significant data is available for closely related isomers and structural analogs. This

guide will provide an in-depth overview of two such compounds:

2-Amino-5-fluoropyridin-3-ol (CAS: 1003711-04-3): A positional isomer of the requested

compound.

3-Amino-5-fluoropyridine (CAS: 210169-05-4): A structurally related compound with a

significant body of available research.
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This guide will focus primarily on 3-Amino-5-fluoropyridine due to the greater availability of

technical data, including experimental protocols for its synthesis.

Section 1: 2-Amino-5-fluoropyridin-3-ol
A direct positional isomer of the requested compound, 2-Amino-5-fluoropyridin-3-ol, is

cataloged with the following identifier:

CAS Number: 1003711-04-3[1][2]

At present, detailed experimental protocols, quantitative data, and signaling pathway

information for this specific isomer are not extensively available in the public domain. It is

classified under several chemical categories including amines, alcohols, and fluorinated

building blocks.[2]

Section 2: 3-Amino-5-fluoropyridine
3-Amino-5-fluoropyridine is a versatile chemical intermediate with applications in

pharmaceutical and agrochemical research.[3] It serves as a crucial building block in the

synthesis of various bioactive molecules, including potential anti-cancer and anti-inflammatory

drugs.[3]

Data Presentation
The following tables summarize the key quantitative data for 3-Amino-5-fluoropyridine.

Table 1: Chemical and Physical Properties of 3-Amino-5-fluoropyridine
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Property Value

CAS Number 210169-05-4

Molecular Formula C₅H₅FN₂

Molecular Weight 112.11 g/mol

Appearance
Light orange to yellow to green

powder/crystal[4]

Melting Point 85-89 °C

Purity >97.0% (GC)[4]

InChI Key ZRORIJXOWXYPMO-UHFFFAOYSA-N

SMILES String Nc1cncc(F)c1

Table 2: Safety Information for 3-Amino-5-fluoropyridine

Hazard Statement Code

Toxic if swallowed H302[5]

Causes skin irritation H315[5]

Causes serious eye irritation H319[5]

May cause respiratory irritation H335[5]

Experimental Protocols
The synthesis of 3-Amino-5-fluoropyridine can be achieved through various methods. Below

are two detailed experimental protocols found in the literature.

Protocol 1: Synthesis from 5-Fluoronicotinamide

This protocol describes the preparation of 5-fluoro-3-aminopyridine from 5-fluoronicotinamide.

Materials:
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Sodium hydroxide (solid)

Water

Bromine

5-Fluoronicotinamide

Procedure:

Dissolve 32 g of solid sodium hydroxide in 140 ml of water.

At 8 °C, add 19.2 g of bromine dropwise to the sodium hydroxide solution. Continue mixing

for 1 hour to obtain mixed solution 1.

Add 19 g of 5-fluoronicotinamide dropwise to the mixed solution 1, maintaining the

temperature at 25 °C. Stir for 2 hours.

Heat the reaction mixture to 85 °C and continue the reaction for 2 hours, monitoring

completion with thin-layer chromatography (TLC).

After cooling to room temperature, add 160 ml of sodium hydroxide solution and stir for 30

minutes.

Filter the mixture to obtain a solid product.

Dry the solid under vacuum at 50 °C for 2 hours to yield a yellow solid of 5-fluoro-3-

aminopyridine.[6]

The reported yield for this method is 87.2%.[6]

Protocol 2: Synthesis via Hydrogenation

This protocol details the synthesis of 3-amino-5-fluoropyridine from 3-amino-2,4,6-tribromo-5-

fluoropyridine.

Materials:
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3-amino-2,4,6-tribromo-5-fluoropyridine

Triethylamine

5% Palladium on Carbon (Pd-C) catalyst

Dichloromethane (DCM)

Water

Magnesium Sulfate (MgSO₄)

Procedure:

Prepare a solution of 3-amino-2,4,6-tribromo-5-fluoropyridine (0.9 g, 2.6 mmol), triethylamine

(1.1 cm³, 7.9 mmol), 5% Pd-C catalyst (0.1 g), and DCM (15 cm³).

Hydrogenate the solution in a Parr apparatus for 18 hours.

Add 20 cm³ of water to the reaction mixture.

Filter the mixture and extract the aqueous phase with DCM.

Dry the combined DCM solution with MgSO₄.

Evaporate the solvent to yield 3-amino-5-fluoropyridine.[6]

The reported purity of the final product is >95%.[6]

Mandatory Visualization
The following diagram illustrates a generalized workflow for the synthesis of

aminofluoropyridines, which can be adapted for related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b566854/docs?utm_src=pdf-body-img#technical-guide-aminofluoropyridine-derivatives
https://www.benchchem.com/product/b566854?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bidepharm.com/products/1003711-04-3.html
https://www.bldpharm.com/products/1003711-04-3.html
https://www.chemimpex.com/products/31748
https://www.tcichemicals.com/OP/en/p/A2753
https://www.tcichemicals.com/OP/en/p/A2753
https://www.fishersci.ca/shop/products/3-amino-5-fluoropyridine-98-thermo-scientific/AAH3411106
https://www.fishersci.ca/shop/products/3-amino-5-fluoropyridine-98-thermo-scientific/AAH3411106
https://www.chemicalbook.com/synthesis/3-amino-5-fluoropyridine.htm
https://www.benchchem.com/product/b566854/docs#technical-guide-aminofluoropyridine-derivatives
https://www.benchchem.com/product/b566854/docs#technical-guide-aminofluoropyridine-derivatives
https://www.benchchem.com/product/b566854/docs#technical-guide-aminofluoropyridine-derivatives
https://www.benchchem.com/product/b566854/docs#technical-guide-aminofluoropyridine-derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566854?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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